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Compound of Interest

Compound Name: 2,9-Dithiadecane

CAS No.: 56348-40-4

Cat. No.: B1594543

Get Quote

Executive Summary & Operational Context[1][2][3]
[4][5]
2,9-Dithiadecane (also known as 1,6-bis(methylthio)hexane) is a dialkyl dithioether frequently

utilized in organic synthesis and flavor chemistry. While chemically stable, its primary

operational hazard is its potent, diffusive odor, characteristic of organic sulfides. Improper

handling can lead to facility-wide contamination, triggering false gas leak alarms and significant

operational downtime.

This guide moves beyond basic Safety Data Sheet (SDS) recommendations to provide a field-

proven protocol for odor neutralization via oxidation prior to final disposal. This step is critical:

simply placing this chemical into a waste drum without pretreatment will result in the

permeation of odors through standard HDPE seals, compromising the safety environment of

the waste storage area.
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Understanding the physical properties of 2,9-Dithiadecane is essential for selecting the correct

containment and neutralization strategies.

Table 1: Physicochemical Properties & Hazard Data
Property Value Operational Implication

CAS Number 56348-40-4
Unique identifier for waste

labeling.[1]

Structure CH₃-S-(CH₂)₆-S-CH₃
Two sulfide linkages

susceptible to oxidation.[1]

Boiling Point 128°C @ 12 mmHg
High boiling point; low volatility

but high odor threshold.

Flash Point 93.6°C (Closed Cup)

Combustible Liquid (Class

IIIB). Not highly flammable, but

will burn if heated.

Density 0.946 g/cm³

Floats on water; requires

agitation for aqueous

neutralization.

Odor Threshold < 1 ppb (Estimated)
Extremely low; micro-leaks

cause major nuisance.[1]

GHS Classification Skin Irrit. 2, Eye Irrit.[1] 2A
Standard PPE (Nitrile gloves,

goggles) is effective.

The "Bleach Kill" Neutralization Protocol
Expert Insight: The most effective method to eliminate the odor of 2,9-Dithiadecane is

chemical oxidation. By reacting the sulfide with sodium hypochlorite (bleach), we convert the

volatile, smelly sulfide (

) into a non-volatile, odorless sulfoxide (

) or sulfone (

).
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WARNING: This reaction is exothermic. Perform all steps in a functioning fume hood.

Reagents Required:
Bleach Solution: Commercial bleach (5-6% NaOCl) or laboratory grade (10-15%).

Solvent (Optional): If the waste is viscous, dilute with a small amount of acetone or methanol

to assist solubility (Note: Acetone + Bleach can form chloroform; use methanol if possible, or

proceed slowly with pure bleach if volume is small).

Step-by-Step Procedure:
Preparation: Place a stir bar in a large beaker inside the fume hood. Fill with a 2-fold excess

volume of bleach relative to the waste volume.

Addition: Slowly add the 2,9-Dithiadecane liquid waste to the stirring bleach. Do not dump it

in all at once.

Reaction: You will observe a white precipitate or cloudiness (sulfone formation) and heat

generation.

Verification: Allow to stir for 1–2 hours. Carefully waft (do not inhale directly) to check for the

absence of the "skunky" sulfur smell.

Final pH Check: Ensure the solution remains basic. If acidic, chlorine gas could evolve; add

sodium hydroxide if necessary.

Disposal Workflows
Diagram 1: Routine Waste Disposal Decision Tree
This workflow ensures that no active, odorous sulfide enters the long-term waste stream.
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Caption: Figure 1. Decision logic for segregating and neutralizing thioether waste streams to

prevent odor contamination.
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Diagram 2: Emergency Spill Response
Spills of 2,9-Dithiadecane require immediate action to prevent facility evacuation due to odor.
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Organic Vapor Respirator

Apply Absorbent
(Vermiculite/Clay)
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Double Bag &
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Caption: Figure 2. Emergency response workflow emphasizing immediate odor neutralization

during spill cleanup.

Regulatory & Storage Compliance
Waste Labeling: Even after neutralization, label the final waste container clearly.

Proper Shipping Name: Waste Environmentally Hazardous Substance, Liquid, N.O.S. (if

not fully neutralized) or Waste Combustible Liquid.

Hazard Codes: Irritant, Odor Hazard.[2]

Storage: Store pure 2,9-Dithiadecane in a cool, dry place away from strong oxidizing agents

(peroxides, nitrates). Keep containers tightly sealed with Parafilm or electrical tape to prevent

micro-leaks of vapor.

EPA Considerations: Under RCRA, this material is not a listed P- or U-list waste, but it may

exhibit the characteristic of ignitability (D001) if mixed with flammable solvents. Always

characterize the final waste stream.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. FLAMMABLE LIST - Chemical Laboratory Safety and Security - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. Reagents & Solvents [chem.rochester.edu]

3. Hexane,1,6-bis(methylthio) | CAS#:56348-40-4 | Chemsrc [chemsrc.com]

4. Selective Synthesis of Sulfoxides through Oxidation of Sulfides with Sodium Hypochlorite
Pentahydrate Crystals [organic-chemistry.org]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Disposal of 2,9-
Dithiadecane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594543/docs#technical-guide-safe-handling-and-
disposal-of-2-9-dithiadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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